Cas no 705262-64-2 (2-(7-Bromoquinoxalin-2-yloxy)-ethanol)

• Product Name: 2-(7-Bromoquinoxalin-2-yloxy)-ethanol
• CAS No: 705262-64-2
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 1081390
• PubChem ID: 59710030
• Update Time: 2025-04-20

2-(7-Bromoquinoxalin-2-yloxy)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-((7-Bromoquinoxalin-2-yl)oxy)ethanol
• 2-(7-bromoquinoxalin-2-yl)oxyethanol
• 2-(3-BROMO-PHENYL)-1H-IMIDAZO[4,5-C]PYRIDINE
• 2-(7-bromo-quinoxalin-2-yloxy)-ethanol
• Ethanol,2-[(7-bromo-2-quinoxalinyl)oxy]
• 2-(7-Bromoquinoxalin-2-yloxy)-ethanol
• A1-27097
• UGXHALVPEDVXQJ-UHFFFAOYSA-N
• 2-(7-Bromoquinoxalin-2-yloxy)ethanol
• 2-((7-bromoquinoxalin-2-yl)oxy)ethan-1-ol
• SCHEMBL4824050
• DTXSID30732706
• A923439
• 705262-64-2
• 2-[(7-Bromoquinoxalin-2-yl)oxy]ethan-1-ol
• 2-[(7-Bromo-2-quinoxalinyl)oxy]ethanol
• DB-376407

• MDL： MFCD11520859
• Inchi： 1S/C10H9BrN2O2/c11-7-1-2-8-9(5-7)13-10(6-12-8)15-4-3-14/h1-2,5-6,14H,3-4H2
• InChI Key： UGXHALVPEDVXQJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=NC(=CN=2)OCCO

Computed Properties

• Exact Mass: 267.98500
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.2Ų

Experimental Properties

• PSA: 55.24000
• LogP: 1.76340

2-(7-Bromoquinoxalin-2-yloxy)-ethanol Security Information

• Storage Condition：Sealed in dry,2-8°C